Cas no 2097910-39-7 (N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-3-methoxybenzamide)

• Product Name: N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-3-methoxybenzamide
• CAS No: 2097910-39-7
• MF: C₁₈H₁₇NO₃S
• MW: 327.397483587265
• CID: 5473593
• PubChem ID: 126850440
• Update Time: 2025-05-26

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-3-methoxybenzamide
• 2097910-39-7
• AKOS040696584
• F6192-1049
• N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-3-methoxybenzamide

• Inchi： 1S/C18H17NO3S/c1-21-15-5-2-4-13(10-15)18(20)19-11-16(14-7-9-23-12-14)17-6-3-8-22-17/h2-10,12,16H,11H2,1H3,(H,19,20)
• InChI Key： HSFLSESVAMRICH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1=CC=CO1)CNC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 327.09291458g/mol
• Monoisotopic Mass: 327.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.7Ų

Additional information on N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-3-methoxybenzamide

N-[2-(Furan-2-yl)-2-(Thiophen-3-yl)ethyl]-3-methoxybenzamide: A Comprehensive Overview

The compound CAS No. 2097910-39-7, commonly referred to as N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-3-methoxybenzamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity, as highlighted by recent studies.

At its core, this compound features a benzamide backbone, which is a common structural motif in pharmaceuticals and agrochemicals. The benzamide group is attached to a 3-methoxy substituent, which introduces electronic effects that can influence the compound's reactivity and bioavailability. The substituents on the nitrogen atom of the amide group are particularly intriguing: a 2-(furan-2-yl)-2-(thiophen-3-yl)ethyl group. This arrangement creates a unique environment for potential interactions with biological targets, making it a subject of interest in drug discovery research.

Recent studies have explored the biological activity of this compound, particularly its potential as a modulator of cellular pathways. Researchers have investigated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has shown promise in modulating ion channels, which could have implications in the treatment of neurological disorders.

The synthesis of N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-3-methoxybenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has enabled efficient coupling reactions, ensuring high yields and purity of the final product. This has made the compound more accessible for further research and development.

In terms of applications, this compound has been studied for its role in material science as well. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new materials for flexible electronics and optoelectronic devices. Recent advancements in this field have highlighted the importance of such compounds in creating more efficient and sustainable electronic components.

From an environmental standpoint, researchers have also examined the biodegradability and ecological impact of this compound. Studies indicate that under certain conditions, it can undergo microbial degradation, reducing its persistence in the environment. This is crucial for ensuring that its use does not pose long-term risks to ecosystems.

In conclusion, CAS No. 2097910-39-7, or N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-3-methoxybenzamide, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and promising biological activity continue to drive innovative research, positioning it as a key player in future advancements in pharmacology, material science, and environmental chemistry.